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Compound of Interest

Compound Name: Lomefloxacin

Cat. No.: B15566496 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

active pharmaceutical ingredients (APIs) like lomefloxacin is paramount for ensuring product

quality, safety, and efficacy. This guide provides a detailed comparison of various analytical

methods for the quantification of lomefloxacin, presenting supporting experimental data,

detailed methodologies, and a visual representation of the analytical method validation

workflow.

Comparative Analysis of Analytical Methods
A variety of analytical techniques have been successfully employed for the quantification of

lomefloxacin in pharmaceutical dosage forms and biological fluids. The choice of method

often depends on factors such as the required sensitivity, selectivity, speed, cost, and the

nature of the sample matrix. The most commonly used methods include High-Performance

Liquid Chromatography (HPLC), UV-Vis Spectrophotometry, High-Performance Thin-Layer

Chromatography (HPTLC), and Capillary Electrophoresis (CE).

Below is a summary of the quantitative performance data for these methods, compiled from

various validation studies.

Table 1: Comparison of HPLC Methods for Lomefloxacin Quantification
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Parameter Method 1 Method 2 Method 3

Mobile Phase

Water:Acetonitrile

(80:20, v/v) with 0.3%

triethylamine, pH 3.3

1% Acetic

acid:Acetonitrile:Meth

anol (70:15:15, v/v/v)

0.05 M Phosphate

buffer (pH

3.2):Acetonitrile

(87:13, v/v)

Column

LiChrospher 100 RP-

18 (5 µm, 125 mm x 4

mm)

Phenomenex C18 (5

µm, 150 mm x 4.6

mm)

Kinetex 5u XB-C18

100A (5 µm, 250 x 4.6

mm)

Flow Rate 1.0 mL/min[1] 1.0 mL/min[2] -

Detection (λ) 279-295 nm[1] 280 nm[2] -

Linearity Range 4.0 - 24.0 µg/mL[1] 2.0 - 7.0 mg/mL -

Correlation Coefficient

(r²)
> 0.9999 - -

Recovery > 99.54% - -

Precision (RSD) < 1.0%
< 1.0% (Interday and

Intraday)
-

Table 2: Comparison of Spectrophotometric Methods for Lomefloxacin Quantification

Parameter UV Spectrophotometry Visible Spectrophotometry

Wavelength (λmax) 280 nm 445 nm

Solvent/Reagent Distilled Water
1% w/v Ferric nitrate in 1% v/v

Nitric acid

Linearity Range 2.0 - 9.0 µg/mL 2 - 10 µg/mL

Correlation Coefficient (r²) 0.9997 -

Molar Absorptivity Calculated -

Recovery High accuracy demonstrated -

Precision (CV) 0.09 - 0.80% -
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Table 3: Comparison of HPTLC and Capillary Electrophoresis Methods for Lomefloxacin
Quantification

Parameter HPTLC
Capillary Zone
Electrophoresis (CZE)

Stationary Phase
Precoated silica gel 60 F254

plate

75 µm x 35 cm fused silica

capillary

Mobile Phase/Buffer
Chloroform:Methanol:Ammonia

(10:7:3 v/v/v)

25 mM H₃PO₄-NaOH running

buffer (pH 8.5)

Detection (λ) 288 nm 254 nm

Linearity Range 50 - 250 ng/band 10 - 60 µg/mL

Correlation Coefficient (r²) 0.9958 -

Limit of Detection (LOD) - 3.87 µg/mL

Limit of Quantification (LOQ) - 8.93 µg/mL

Recovery - 94.4 - 108.6%

Experimental Protocols
A detailed understanding of the experimental methodology is crucial for replicating and

comparing analytical methods. The following sections provide an overview of the protocols for

the key methods discussed.

High-Performance Liquid Chromatography (HPLC)
A study developed a simple and rapid HPLC method for the quantification of lomefloxacin
along with other fluoroquinolones.

Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

Column: LiChrospher 100 RP-18 (5 µm, 125 mm x 4 mm).

Mobile Phase: A mixture of water and acetonitrile (80:20, v/v) containing 0.3% triethylamine,

with the pH adjusted to 3.3 using phosphoric acid.
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Flow Rate: 1.0 mL/min.

Detection: UV detection at wavelengths varying from 279 to 295 nm.

Procedure: Standard solutions of lomefloxacin were prepared in the mobile phase. The

method was validated for linearity, precision, and recovery. The calibration curve was found

to be linear over a concentration range of 4.0 to 24.0 µg/mL with a correlation coefficient (r)

of ≥ 0.9999. The relative standard deviation was less than 1.0%, and the average recovery

was greater than 99.54%.

Another HPLC method utilized a mobile phase of 1% acetic acid, acetonitrile, and methanol

(70:15:15, v/v/v) with a Phenomenex C18 column and UV detection at 280 nm.

UV-Vis Spectrophotometry
A simple and reproducible UV spectrophotometric method was developed for the assay of

lomefloxacin in tablets.

Instrumentation: A JASCO 7800 UV-VIS spectrophotometer with 10 mm quartz cells.

Solvent: Distilled water.

Wavelength of Maximum Absorbance (λmax): 280 nm.

Procedure: A stock solution of lomefloxacin was prepared in distilled water. The calibration

curve was constructed by preparing a series of dilutions and measuring their absorbance at

280 nm. The method demonstrated linearity in the range of 2.0 - 9.0 µg/mL with a mean

correlation coefficient of 0.9997. The excipients in the commercial tablet preparation did not

interfere with the assay.

A visible spectrophotometric method is based on the reaction of lomefloxacin with ferric nitrate

to form a colored complex.

Reagents: 1% w/v ferric nitrate solution in 1% v/v nitric acid.

Wavelength of Maximum Absorbance (λmax): 445 nm.
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Procedure: Aliquots of the standard lomefloxacin solution were treated with the ferric nitrate

solution, and the volume was made up with distilled water. The absorbance was measured at

445 nm against a reagent blank. Beer's law was obeyed in the concentration range of 2-10

mcg/ml.

High-Performance Thin-Layer Chromatography (HPTLC)
A stability-indicating HPTLC method has been described for the analysis of Lomefloxacin
Hydrochloride.

Stationary Phase: Precoated silica gel 60 F254 plates.

Mobile Phase: A mixture of Chloroform, Methanol, and Ammonia in the ratio of 10:7:3 (v/v/v).

Detection: Densitometric scanning at 288 nm.

Procedure: The method was validated as per ICH guidelines. Linearity was established in the

range of 50-250 ng/band with a correlation coefficient (r²) of 0.9958. The method was also

used to resolve the drug from its degradation products.

Capillary Electrophoresis (CE)
A capillary zone electrophoretic (CZE) method was developed for the determination of

lomefloxacin in pharmaceutical tablets.

Instrumentation: A capillary electrophoresis system.

Capillary: 75 µm x 35 cm fused silica capillary.

Running Buffer: 25 mM H₃PO₄-NaOH buffer at pH 8.5.

Applied Voltage: 12 kV.

Detection: UV detection at 254 nm.

Procedure: The method was validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), accuracy, and precision. The calibration was linear from 10 to 60
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µg/mL. The LOD and LOQ were found to be 3.87 and 8.93 µg/mL, respectively. Recoveries

ranged from 94.4–108.6%.

Visualizing the Analytical Method Validation
Workflow
The validation of an analytical method is a systematic process to ensure that the method is

suitable for its intended purpose. The following diagram illustrates the key stages and

parameters involved in this workflow.
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Caption: Workflow for Analytical Method Validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

